Cas no 342801-26-7 (8-cyclopentyl-7-methoxy-1,2-dihydroquinazolin-2-one)

• Product Name: 8-cyclopentyl-7-methoxy-1,2-dihydroquinazolin-2-one
• CAS No: 342801-26-7
• MF: C₁₄H₁₆N₂O₂
• MW: 244.289043426514
• MDL: MFCD30471482
• CID: 2951700
• PubChem ID: 22260178
• Update Time: 2025-07-21

8-cyclopentyl-7-methoxy-1,2-dihydroquinazolin-2-one Chemical and Physical Properties

Names and Identifiers

• 7-甲氧基-8-环戊基-喹唑啉-2(1H)-酮
• 8-cyclopentyl-7-methoxyquinazolin-2(1H)-one
• 8-Cyclopentyl-7-methoxy-2(1h)-quinazolinone
• 8-Cyclopentyl-7-methoxy-1H-quinazolin-2-one
• 2(1H)-Quinazolinone,8-cyclopentyl-7-methoxy-
• F15836
• 8-cyclopentyl-7-methoxy-1,2-dihydroquinazolin-2-one
• CIDIQTGKCARNNJ-UHFFFAOYSA-N
• 342801-26-7
• SCHEMBL6087593
• 2(1H)-Quinazolinone, 8-cyclopentyl-7-methoxy-
• AKOS032961527

• MDL： MFCD30471482
• Inchi： 1S/C14H16N2O2/c1-18-11-7-6-10-8-15-14(17)16-13(10)12(11)9-4-2-3-5-9/h6-9H,2-5H2,1H3,(H,15,16,17)
• InChI Key： CIDIQTGKCARNNJ-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=C2C=NC(NC2=C1C1CCCC1)=O

Computed Properties

• Exact Mass: 244.121177757Da
• Monoisotopic Mass: 244.121177757Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 50.7